Cas no 239080-04-7 (3-(Trifluoromethylthio)phenylacetic acid)

• Product Name: 3-(Trifluoromethylthio)phenylacetic acid
• CAS No: 239080-04-7
• MF: C₉H₇F₃O₂S
• MW: 236.210891962051
• MDL: MFCD00236350
• CID: 245563
• PubChem ID: 2777897
• Update Time: 2025-04-19

3-(Trifluoromethylthio)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,3-[(trifluoromethyl)thio]-
• 3-(Trifluoromethylthio)phenylacetic acid
• 2-[3-(trifluoromethylthio)phenyl]acetic acid
• AC1MCS2Z
• ACMC-1CE2M
• CTK4F2541
• MolPort-000-159-177
• PubChem7367
• SureCN2646892
• EN300-1930151
• SCHEMBL2646892
• AKOS015853049
• MFCD00236350
• DTXSID90380702
• A816976
• 3-[(Trifluoromethyl)thio]phenylacetic acid
• 2-(3-((Trifluoromethyl)thio)phenyl)aceticacid
• JS-4134
• 239080-04-7
• CS-0449922
• 2-(3-(trifluoromethylthio)phenyl)acetic acid
• 3-(Trifluoromethylthio)phenylacetic acid, 97%
• 2-{3-[(trifluoromethyl)sulfanyl]phenyl}acetic acid
• 2-[3-(trifluoromethylsulfanyl)phenyl]acetic Acid
• 2-(3-((Trifluoromethyl)thio)phenyl)acetic acid
• 2-[3-[(Trifluoromethyl)thio]phenyl]acetic Acid
• SY062582
• {3-[(trifluoromethyl)sulfanyl]phenyl}acetic acid
• 3-[(Trifluoromethyl)sulphanyl]phenylacetic acid, 3-(Carboxymethyl)phenyl trifluoromethyl sulphide

• MDL： MFCD00236350
• Inchi： 1S/C9H7F3O2S/c10-9(11,12)15-7-3-1-2-6(4-7)5-8(13)14/h1-4H,5H2,(H,13,14)
• InChI Key： FSTITWGTGMPLTF-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC=CC(=C1)CC(=O)O

Computed Properties

• Exact Mass: 236.01191
• Monoisotopic Mass: 236.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 62.6A^2

Experimental Properties

• Density: 1.44
• Boiling Point: 249.3°Cat760mmHg
• Flash Point: 104.6°C
• Refractive Index: 1.531
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers